(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2FN3S/c1-11-2-4-14(7-17(11)22)24-9-12(8-23)19-25-18(10-26-19)15-5-3-13(20)6-16(15)21/h2-7,9-10,24H,1H3/b12-9+
• InChI Key: XZSVUNMZRGEENB-FMIVXFBMSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C19H12Cl2FN3S
• Molecular Weight: 404.3 g/mol

Description

(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C19H12Cl2FN3S and its molecular weight is 404.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characteristics

• The reduction of similar acrylonitriles has led to the production of derivatives with potential interest in chemical synthesis and material science. For example, Frolov et al. (2005) detailed the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles, obtaining derivatives with confirmed structures via X-ray diffraction analysis, hinting at the structural versatility and potential applications of such compounds in creating new materials or chemical intermediates (Frolov et al., 2005).
• Research on isostructural thiazoles by Kariuki et al. (2021) demonstrated the synthesis of compounds in high yields and their structure determination by single crystal diffraction. Such studies underscore the interest in the structural characterization of thiazole derivatives for their potential applications in fields such as materials science or molecular engineering (Kariuki et al., 2021).

Biological and Chemical Applications

• Sączewski et al. (2004) explored the cytotoxic activities of acrylonitriles, indicating the potential of such compounds in medicinal chemistry, particularly in the development of new anticancer agents. Their study emphasizes the importance of the acrylonitrile functionality and its variants in therapeutic applications, despite the exclusion of direct drug use or dosage information in this summary (Sączewski et al., 2004).

Antioxidant and Corrosion Inhibition

• El Nezhawy et al. (2009) discussed the synthesis of thiazolidin-4-one derivatives and their promising antioxidant activity. This study highlights the versatility of acrylonitrile derivatives in contributing to antioxidant research, offering insights into their potential utility in protecting against oxidative stress (El Nezhawy et al., 2009).
• Kaya et al. (2016) performed quantum chemical and molecular dynamics simulation studies to assess the inhibition performances of thiazole derivatives against corrosion of iron. Their findings suggest applications of acrylonitrile derivatives in materials science, particularly in corrosion inhibition, showcasing the compound's potential utility beyond biological contexts (Kaya et al., 2016).